Cas no 111031-08-4 (5-Hydroxy-clethodiM Sulfoxide)

• Product Name: 5-Hydroxy-clethodiM Sulfoxide
• CAS No: 111031-08-4
• MF: C₁₇H₂₆ClNO₅S
• MW: 391.910043239594
• CID: 1058660
• Update Time: 2023-11-19

5-Hydroxy-clethodiM Sulfoxide Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-clethodim Sulfoxide
• 5-Hydroxy-clethodim Sulfoxide Discontinued
• 5-Hydroxy-clethodim Sulfoxide Discontinued
• CID 137196056
• 2-Cyclohexen-1-one, 2-[1-[[(3-chloro-2-propen-1-yl)oxy]imino]propyl]-5-[2-(ethylsulfinyl)propyl]-3,5-dihydroxy-
• Fruquintinib Impurity 10
• 5-Hydroxy-clethodiM Sulfoxide

• Inchi： 1S/C17H26ClNO5S/c1-4-13(19-24-8-6-7-18)16-14(20)10-17(22,11-15(16)21)9-12(3)25(23)5-2/h6-7,12,20,22H,4-5,8-11H2,1-3H3/b7-6+,19-13-
• InChI Key： HCOUNBHCRODVOL-IWQANLMDSA-N
• SMILES： Cl/C=C/CO/N=C(/CC)\C1C(CC(CC=1O)(CC(C)S(CC)=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 602
• Topological Polar Surface Area: 115

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 581.4±60.0 °C(Predicted)
• pka: 3.55±0.42(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones